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Abstract

Fusaricidin A, a potent cyclic depsipeptide antibiotic produced by various strains of
Paenibacillus polymyxa, has garnered significant attention for its broad-spectrum antifungal
and antibacterial activities. This document provides an in-depth technical overview of
Fusaricidin A, encompassing its physicochemical properties, biosynthesis, and mechanism of
action. Detailed experimental protocols for its production, isolation, characterization, and
bioactivity assessment are presented to facilitate further research and development.
Furthermore, key signaling pathways regulating its biosynthesis are illustrated to provide a
comprehensive understanding of its molecular biology.

Physicochemical Properties of Fusaricidin A

Fusaricidin A is a hexadepsipeptide characterized by a unique 15-guanidino-3-
hydroxypentadecanoic acid side chain.[1][2] Its molecular structure and properties are
summarized in the table below.
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Property

Value

Source

Molecular Formula

C41H74N10011

[1]3]

Molecular Weight

883.1 g/mol

[1]

IUPAC Name

N-
[(3R,6R,9R,12S,15R,18S,19R)
-6-(2-amino-2-oxoethyl)-9-
[(AR)-1-hydroxyethyl]-3,19-
dimethyl-2,5,8,11,14,17-
hexaoxo-12,15-di(propan-2-
yl)-1-oxa-4,7,10,13,16-
pentazacyclononadec-18-
yl]-15-
(diaminomethylideneamino)-3-

hydroxypentadecanamide

[1]3]

Structure

Cyclic hexadepsipeptide

[1]14]

Amino Acid Composition

Contains L-threonine, D-valine,

D-allo-threonine, D-valine, L-

isoleucine, and D-alanine

[1]

Source Organism

Paenibacillus polymyxa

(formerly Bacillus polymyxa)

[1]5]

Biosynthesis and Regulation

The biosynthesis of Fusaricidin A is a complex process mediated by a non-ribosomal peptide

synthetase (NRPS) encoded by the fusA gene.[4] This large enzyme consists of six modules,

each responsible for the incorporation of a specific amino acid into the growing peptide chain.

Fusaricidin A Biosynthesis Workflow

The biosynthesis of fusaricidin by the FusA synthetase follows a modular assembly line logic.

Each module performs a series of enzymatic reactions to add one amino acid to the growing

peptide chain.
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Fusaricidin A biosynthesis by the NRPS machinery.

Regulatory Signaling Pathway

The production of fusaricidin in P. polymyxa is intricately linked to sporulation and is regulated
by a KinB-SpoOA-AbrB signaling pathway.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Fusaricidin A, a new depsipeptide antibiotic produced by Bacillus polymyxa KT-8.
Taxonomy, fermentation, isolation, structure elucidation and biological activity - PubMed
[pubmed.ncbi.nim.nih.gov]

e 2. Fusaricidin Produced by Paenibacillus polymyxa WLY78 Induces Systemic Resistance
against Fusarium Wilt of Cucumber - PMC [pmc.ncbi.nim.nih.gov]

» 3. Structure modification of an antibiotic: by engineering the fusaricidin bio-synthetase A in
Paenibacillus polymyxa - PMC [pmc.ncbi.nlm.nih.gov]

e 4. Frontiers | Structure modification of an antibiotic: by engineering the fusaricidin bio-
synthetase A in Paenibacillus polymyxa [frontiersin.org]

o 5. cabidigitallibrary.org [cabidigitallibrary.org]

e 6. Fusaricidin Biosynthesis Is Controlled via a KinB-SpoOA-AbrB Signal Pathway in
Paenibacillus polymyxa WLY78 - PubMed [pubmed.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Fusaricidin A: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1259913#fusaricidin-a-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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